Cas no 4024-14-0 (1-methyl-2-tetralone)

• Product Name: 1-methyl-2-tetralone
• CAS No: 4024-14-0
• MF: C₁₁H₁₂O
• MW: 160.212383270264
• CID: 860572
• PubChem ID: 24897240
• Update Time: 2025-04-19

1-methyl-2-tetralone Chemical and Physical Properties

Names and Identifiers

• 1-METHYL-2-TETRALONE
• 1-methyl-3,4-dihydro-1H-naphthalen-2-one
• NS00049220
• MFCD00001728
• ZB1757
• NSC89281
• 1,2,3,4-Tetrahydro-1-methylnaphthalen-2-one
• 2(1H)-naphthalenone, 3,4-dihydro-1-methyl-
• AKOS015912462
• DB-019244
• 1-Methyl-2-tetralone, technical grade, 90%
• 1-methyl-3,4-dihydronaphthalen-2(1H)-one
• 4024-14-0
• NSC 89281
• EINECS 223-690-7
• NSC-89281
• SCHEMBL948086
• 1-methyl-2-tetralone

• MDL： MFCD00001728
• Inchi： 1S/C11H12O/c1-8-10-5-3-2-4-9(10)6-7-11(8)12/h2-5,8H,6-7H2,1H3
• InChI Key： VGZQKUJGVYFKBP-UHFFFAOYSA-N
• SMILES： O=C1CCC2C=CC=CC=2C1C

Computed Properties

• Exact Mass: 160.08900
• Monoisotopic Mass: 160.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 2.2
• Topological Polar Surface Area: 17.1

Experimental Properties

• Color/Form: Brown transparent liquid
• Density: 1.02 g/mL at 25 °C(lit.)
• Melting Point: No data available
• Boiling Point: 261 °C(lit.)
• Flash Point: Degrees Fahrenheit:>235.4°F
  Degrees Celsius:>113°C
  
• Refractive Index: n20/D 1.553(lit.)
• PSA: 17.07000
• LogP: 2.30540
• Solubility: Not determined
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

1-methyl-2-tetralone Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S24/25
• Hazardous Material Identification：
• Storage Condition：2-8°C
• Safety Term：S24/25
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tetralins
• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins